Cas no 736094-91-0 (Ethyl 1-amino-2-methylcyclopentane-1-carboxylate)

• Product Name: Ethyl 1-amino-2-methylcyclopentane-1-carboxylate
• CAS No: 736094-91-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6235948
• PubChem ID: 65045342
• Update Time: 2025-05-23

Ethyl 1-amino-2-methylcyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-amino-2-methylcyclopentane-1-carboxylate
• 736094-91-0
• CS-0288153
• EN300-5149204
• AKOS014377739
• Ethyl 1-amino-2-methylcyclopentane-1-carboxylate

• Inchi： 1S/C9H17NO2/c1-3-12-8(11)9(10)6-4-5-7(9)2/h7H,3-6,10H2,1-2H3
• InChI Key： XASGIHFYDQQEMW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CCCC1C)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 1-amino-2-methylcyclopentane-1-carboxylate

Ethyl 1-amino-2-methylcyclopentane-1-carboxylate (CAS No. 736094-91-0): A Comprehensive Overview

Ethyl 1-amino-2-methylcyclopentane-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 736094-91-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopentane derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of Ethyl 1-amino-2-methylcyclopentane-1-carboxylate lies in its combination of an amino group, a methyl substituent, and a carboxylate ester moiety, making it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>Ethyl 1-amino-2-methylcyclopentane-1-carboxylate molecule has garnered attention due to its potential role in the development of novel pharmacological agents. Its cyclopentane ring provides a rigid framework that can mimic natural biomolecules, while the functional groups attached to it offer opportunities for selective interactions with biological targets. Recent studies have highlighted the compound's relevance in the design of drugs targeting neurological disorders, where its structural features may contribute to improved binding affinity and reduced side effects.

In the context of modern drug discovery, the< strong>Ethyl 1-amino-2-methylcyclopentane-1-carboxylate has been explored as a precursor in synthesizing more complex molecules. The ester group in its structure can be readily hydrolyzed or transesterified, allowing chemists to tailor the compound's properties for specific applications. This flexibility has made it a valuable intermediate in the synthesis of peptidomimetics and other bioactive molecules that require precise structural control.

One of the most intriguing aspects of< strong>Ethyl 1-amino-2-methylcyclopentane-1-carboxylate is its potential as an intermediate in the development of small-molecule drugs. Researchers have been particularly interested in its ability to modulate enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as arthritis and inflammatory bowel disease. The< strong>Ethyl 1-amino-2-methylcyclopentane-1-carboxylate scaffold's ability to interact with both hydrophobic and hydrophilic regions of biological targets makes it an attractive candidate for drug design.

The synthesis of< strong>Ethyl 1-amino-2-methylcyclopentane-1-carboxylate involves multi-step organic reactions that highlight the compound's synthetic complexity. The process typically begins with the formation of the cyclopentane ring, followed by functionalization with an amino group and a methyl substituent. The final step involves introducing the carboxylate ester group, which can be achieved through various esterification techniques. These synthetic routes underscore the compound's importance as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of< strong>Ethyl 1-amino-2-methylcyclopentane-1-carboxylate's biological activity. Molecular docking studies have revealed that this compound can bind to various protein targets with high affinity, suggesting multiple potential therapeutic applications. These studies have also provided insights into how structural modifications can enhance binding affinity and selectivity, guiding future drug design efforts.

The< strong>Ethyl 1-amino-2-methylcyclopentane-1-carboxylate molecule's role in drug development extends beyond its use as an intermediate. It has also been investigated for its potential as a lead compound in itself. Preliminary pharmacological studies have shown that certain derivatives exhibit significant biological activity, including anti-inflammatory and analgesic properties. These findings highlight the need for further exploration into the therapeutic potential of this compound and its derivatives.

In conclusion, Ethyl 1-amino-2-methylcyclopentane-1-carboxylate (CAS No. 736094-91-0) is a multifaceted compound with significant implications in pharmaceutical chemistry and medicinal research. Its unique structural features make it a valuable scaffold for designing novel drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.